4-(1,1-dioxo-1,2-thiazolidin-2-yl)-N-[2-(3-methylphenoxy)ethyl]benzamide

• IUPAC Name: 4-(1,1-dioxo-1,2-thiazolidin-2-yl)-N-[2-(3-methylphenoxy)ethyl]benzamide
• InChI: InChI=1S/C19H22N2O4S/c1-15-4-2-5-18(14-15)25-12-10-20-19(22)16-6-8-17(9-7-16)21-11-3-13-26(21,23)24/h2,4-9,14H,3,10-13H2,1H3,(H,20,22)
• InChI Key: QEKOBABYCPDRPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCNC(=O)C2=CC=C(C=C2)N3CCCS3(=O)=O
• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol

Description

4-(1,1-dioxo-1,2-thiazolidin-2-yl)-N-[2-(3-methylphenoxy)ethyl]benzamide, also known as TZB, is a synthetic compound that has been extensively studied for its potential applications in scientific research. TZB has been shown to have a wide range of biochemical and physiological effects, making it a promising compound for use in various research fields.

Mechanism of Action

The exact mechanism of action of 4-(1,1-dioxo-1,2-thiazolidin-2-yl)-N-[2-(3-methylphenoxy)ethyl]benzamide is not fully understood, but it is believed to act on multiple targets in the body. This compound has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a key role in the body's antioxidant response. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. In addition to its neuroprotective and anticancer effects, this compound has been shown to have anti-inflammatory, antioxidant, and anti-apoptotic effects. This compound has also been shown to improve glucose metabolism and insulin sensitivity, making it a potential treatment for type 2 diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(1,1-dioxo-1,2-thiazolidin-2-yl)-N-[2-(3-methylphenoxy)ethyl]benzamide for use in lab experiments is its wide range of effects, which make it useful for studying various biological processes. However, one limitation of this compound is its relatively low solubility in water, which may make it difficult to use in certain experimental setups.

Future Directions

There are several potential future directions for research on 4-(1,1-dioxo-1,2-thiazolidin-2-yl)-N-[2-(3-methylphenoxy)ethyl]benzamide. One area of interest is the development of new this compound derivatives with improved solubility and bioavailability. Another area of interest is the investigation of this compound's potential use in the treatment of other diseases, such as cardiovascular disease and autoimmune diseases. Finally, further research is needed to fully understand the mechanisms of action of this compound and its potential interactions with other drugs and compounds.

Synthesis Methods

The synthesis of 4-(1,1-dioxo-1,2-thiazolidin-2-yl)-N-[2-(3-methylphenoxy)ethyl]benzamide involves the reaction of 2-(3-methylphenoxy)ethylamine with 4-(2-bromoacetyl)thiazolidin-2-one in the presence of sodium hydride. The resulting product is then reacted with 4-aminobenzamide to yield this compound.

Scientific Research Applications

4-(1,1-dioxo-1,2-thiazolidin-2-yl)-N-[2-(3-methylphenoxy)ethyl]benzamide has been studied for its potential applications in various scientific research fields, including neuroscience, cancer research, and immunology. In neuroscience, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, this compound has been shown to inhibit the growth of cancer cells and may be useful in the development of new cancer therapies. In immunology, this compound has been shown to modulate the immune response and may be useful in the treatment of autoimmune diseases.